![molecular formula C7H2Cl2F3NO2 B6202170 5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid CAS No. 1781099-16-8](/img/no-structure.png)
5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid
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Overview
Description
5,6-Dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid (DCPA) is an organic compound which belongs to the family of pyridine carboxylic acids. It is a colorless solid with a molecular formula of C7H3Cl2F3NO2. DCPA is a versatile compound that is used in various scientific research applications, including synthesis, drug development, and biochemistry.
Scientific Research Applications
5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid is widely used in scientific research, including drug development, biochemistry, and synthesis. In drug development, this compound is used as an intermediate in the synthesis of various drugs, such as anti-inflammatory agents, anti-fungal agents, and anti-cancer agents. In biochemistry, this compound is used as a reagent in the synthesis of various biochemical compounds, such as amino acids, peptides, and proteins. In synthesis, this compound is used as a reagent in the synthesis of various organic compounds, such as alcohols, esters, and amines.
Mechanism of Action
5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid acts as a proton donor in biochemical reactions, donating a proton to the acceptor molecule. The proton donation results in the formation of a new bond between the two molecules, resulting in the formation of a new compound. Additionally, this compound can act as a catalyst in biochemical reactions, increasing the rate of reaction and allowing the reaction to proceed at a faster rate.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In biochemical reactions, this compound acts as a proton donor, donating a proton to the acceptor molecule and forming a new bond. Additionally, this compound can act as a catalyst in biochemical reactions, increasing the rate of reaction and allowing the reaction to proceed at a faster rate. In terms of physiological effects, this compound has been shown to have anti-inflammatory, anti-fungal, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid has a number of advantages for lab experiments. It is relatively inexpensive and easily accessible, making it an ideal reagent for use in lab experiments. Additionally, this compound is highly soluble in water, making it easy to use in aqueous solutions. Additionally, this compound is a versatile reagent, allowing it to be used in a variety of reactions and applications. However, this compound is also limited by its instability in the presence of light and air, making it necessary to store it in a dark, airtight container.
Future Directions
There are a number of potential future directions for the use of 5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid in scientific research. This compound can be used in the synthesis of new drugs, such as anti-inflammatory agents, anti-fungal agents, and anti-cancer agents. Additionally, this compound can be used in the synthesis of new biochemical compounds, such as amino acids, peptides, and proteins. Additionally, this compound can be used as a catalyst in biochemical reactions, increasing the rate of reaction and allowing the reaction to proceed at a faster rate. Finally, this compound can be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid can be synthesized through a number of methods, including direct reaction of 5,6-dichloropyridine with trifluoromethyl iodide, reaction of 5,6-dichloropyridine with trifluoromethyl bromide, reaction of 5,6-dichloropyridine with trifluoromethyl chloride, and reaction of 5,6-dichloropyridine with trifluoromethyl sulfate. The most common method for the synthesis of this compound is the direct reaction of 5,6-dichloropyridine and trifluoromethyl iodide.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid involves the introduction of chloro and trifluoromethyl groups onto a pyridine ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2-chloro-5,6-dichloropyridine", "trifluoromethyl iodide", "copper(I) iodide", "potassium carbonate", "carbon dioxide", "water", "diethyl ether", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-chloro-5,6-dichloropyridine is reacted with trifluoromethyl iodide in the presence of copper(I) iodide and potassium carbonate in diethyl ether to yield 5,6-dichloro-2-(trifluoromethyl)pyridine.", "Step 2: 5,6-dichloro-2-(trifluoromethyl)pyridine is treated with carbon dioxide and water in the presence of a base, such as sodium hydroxide, to form 5,6-dichloro-3-(trifluoromethyl)pyridine-2-carboxylic acid.", "Step 3: The resulting carboxylic acid can be purified by acidification with hydrochloric acid and recrystallization from a suitable solvent." ] } | |
1781099-16-8 | |
Molecular Formula |
C7H2Cl2F3NO2 |
Molecular Weight |
260 |
Purity |
95 |
Origin of Product |
United States |
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